3-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H11N3O3S/c20-15(12-7-4-8-13(9-12)19(21)22)18-16-17-14(10-23-16)11-5-2-1-3-6-11/h1-10H,(H,17,18,20)
• InChI Key: LVWVNNWHCFOOJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H11N3O3S
• Molecular Weight: 325.3 g/mol

Description

“3-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide” is a chemical compound with the linear formula C16H11N3O3S. It has a molecular weight of 325.348. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “3-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide” is characterized by a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activity

. These properties make them potentially useful in the treatment of conditions like arthritis and other inflammatory diseases.

Antimicrobial and Antifungal Activity

. This suggests potential use in the development of new antibiotics and antifungal medications.

Antiviral Activity

. This could potentially be harnessed in the development of new antiviral drugs.

Diuretic Activity

. Diuretics help the body get rid of excess water and salt.

Anticonvulsant Activity

. This suggests potential use in the treatment of conditions like epilepsy.

Neuroprotective Activity

. This could potentially be harnessed in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Antitumor and Cytotoxic Activity

. This suggests potential use in the development of new cancer treatments.

Safety and Hazards

Sigma-Aldrich provides “3-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide” as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

The future directions for the study and application of “3-nitro-N-(4-phenyl-1,3-thiazol-2-yl)benzamide” and similar compounds could involve further exploration of their diverse biological activities, including their potential as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit a wide range of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets, leading to a variety of effects . For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The compound’s molecular weight is 325348 , which is within the optimal range for oral bioavailability in drug design.

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .